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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937 Get Quote

For researchers, scientists, and professionals in drug development, Tris(4-
aminophenyl)amine (TAPA) has emerged as a pivotal building block in the synthesis of

advanced materials. Its unique C₃-symmetric and trifunctional amine structure provides a

versatile platform for creating complex molecular architectures with applications spanning from

gas separation and electronics to energy storage and potentially pharmaceuticals.

This guide offers a comparative analysis of TAPA's performance in its primary applications,

supported by experimental data from recent literature. We will delve into its role in the formation

of Covalent Organic Frameworks (COFs) for gas capture, its utility in electrochromic devices,

its application as a hole transport material in perovskite solar cells, and its use in creating high-

performance polyimide membranes for gas separation.

Covalent Organic Frameworks (COFs) for Carbon
Capture
TAPA is a favored monomer for the synthesis of 2D and 3D COFs due to its threefold symmetry

and reactive amine groups, which facilitate the formation of robust, porous, and crystalline

frameworks.[1] These COFs exhibit high surface areas and tunable porosity, making them

excellent candidates for gas storage and separation.

Comparative Performance of TAPA-based COFs for CO₂
Uptake
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COF
Material

Monomers
BET
Surface
Area (m²/g)

CO₂ Uptake
(mg/g) at
273 K, 1 bar

CO₂ Uptake
(mg/g) at
298 K, 1 bar

Reference

TPA-COF-6

Tris(4-

aminophenyl)

amine (TAPA)

+

Triarylaldehy

de

up to 1747 92.38 65.65 [2][3]

HHU-COF-1

1,3,5-tris-(4-

aminophenyl)

triazine

(TAPT) + 4,4′-

biphenyldicar

boxaldehyde

2352
47.52 (1.08

mmol/g)
- [4]

HHU-COF-2

1,3,5-tris-(4-

aminophenyl)

triazine

(TAPT) +

Octafluoro-

4,4′-

biphenyldicar

boxaldehyde

1356
76.56 (1.74

mmol/g)
- [4]

Cz-COF

Carbazole-

based

monomer

- -
110 (11.0

wt%)
[5]

Tz-COF

Benzobisthia

zole-based

monomer

- -
154 (15.4

wt%)
[5]

Analysis: TAPA-based COFs, such as TPA-COF-6, demonstrate significant CO₂ uptake, which

is competitive with other functionalized COFs. The data indicates that the choice of the

aldehyde linker and the presence of heteroatoms (like in Cz-COF and Tz-COF) can further

enhance CO₂ adsorption capabilities. The fluorinated TAPT-based COF (HHU-COF-2) shows a
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higher CO₂ uptake than its non-fluorinated counterpart, suggesting a strategy for performance

enhancement.

Experimental Protocol: Synthesis of a TAPA-based COF
(TPA-COF-6 as an example)
The synthesis of TPA-COFs is typically achieved through a one-pot polycondensation reaction.

Monomer Preparation: Tris(4-aminophenyl)amine (TPA-3NH₂) and a selected

triarylaldehyde are used as the amine and aldehyde monomers, respectively.

Solvothermal Synthesis: The monomers are suspended in a suitable solvent mixture (e.g., a

mixture of o-dichlorobenzene and ethanol) in a sealed tube.

Acid Catalysis: An acidic catalyst, such as aqueous acetic acid, is added to the suspension

to facilitate the Schiff base condensation reaction.

Reaction Conditions: The mixture is heated at a specific temperature (e.g., 120 °C) for a

period of time (e.g., 3 days) to allow for the formation of the crystalline COF.

Purification: The resulting solid is collected by filtration, washed with various organic solvents

(e.g., acetone, THF) to remove unreacted monomers and oligomers, and then dried under

vacuum.
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Synthesis of TAPA-based COF

TAPA + Triarylaldehyde

Solvothermal Reaction
(120°C, 3 days)

Solvent Mixture
(e.g., o-DCB/Ethanol)

Acid Catalyst
(e.g., Acetic Acid)

Filtration & Washing TAPA-COF
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Electrochromic Characterization Workflow

TAPA-based Film on ITO

Three-Electrode Cell Assembly

Cyclic Voltammetry &
UV-Vis-NIR Spectroscopy

Voltage vs. Current
Absorbance vs. Wavelength

Performance Metrics Calculation

ΔT%, Switching Time, η, Stability

Gas Permeability Measurement Workflow

Polyimide Membrane

Permeation Cell Measure Permeate
Pressure Increase

Pure Gas Feed

Calculate Permeability (P)
and Selectivity (α)

P (Barrer)
α (Pₐ/Pₑ)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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